Cyclopropyl 4-ethoxyphenyl ketone
Overview
Description
Cyclopropyl 4-ethoxyphenyl ketone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the family of cyclopropyl ketones, which are known for their unique chemical and physical properties.
Mechanism of Action
The mechanism of action of Cyclopropyl 4-ethoxyphenyl ketone is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been shown to inhibit the activity of histone deacetylases (HDACs), a group of proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to induce cell death in cancer cells and inhibit the growth of bacteria such as Staphylococcus aureus. Moreover, it has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using Cyclopropyl 4-ethoxyphenyl ketone in lab experiments is its unique chemical and physical properties, which make it a useful reagent in various chemical reactions. Moreover, its potential applications in various fields of scientific research make it a valuable tool for researchers. However, one of the limitations of using this compound is its toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the research on Cyclopropyl 4-ethoxyphenyl ketone. One of the directions is to further investigate its mechanism of action and its potential use as a drug candidate for the treatment of various diseases. Another direction is to explore its potential applications in organic synthesis and as a reagent in chemical reactions. Moreover, future research could focus on developing safer and more efficient methods for the synthesis of this compound.
Scientific Research Applications
Cyclopropyl 4-ethoxyphenyl ketone has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied as a potential drug candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Moreover, it has been studied for its potential use in organic synthesis and as a reagent in chemical reactions.
properties
IUPAC Name |
cyclopropyl-(4-ethoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-2-14-11-7-5-10(6-8-11)12(13)9-3-4-9/h5-9H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLZVGOOXNYUJMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20392575 | |
Record name | Cyclopropyl 4-ethoxyphenyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20392575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75343-44-1 | |
Record name | Cyclopropyl 4-ethoxyphenyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20392575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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